Cas no 1353943-53-9 (4-(tert-Butoxycarbonyl)-1-(2,4-dichlorobenzyl)piperazine-2-carboxylic acid)

• Product Name: 4-(tert-Butoxycarbonyl)-1-(2,4-dichlorobenzyl)piperazine-2-carboxylic acid
• CAS No: 1353943-53-9
• MF: C₁₇H₂₂Cl₂N₂O₄
• MW: 389.273582935333
• CID: 2091098
• PubChem ID: 66570117
• Update Time: 2025-06-13

4-(tert-Butoxycarbonyl)-1-(2,4-dichlorobenzyl)piperazine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(tert-Butoxycarbonyl)-1-(2,4-dichlorobenzyl)piperazine-2-carboxylic acid
• DB-218244
• 1353943-53-9
• 4-(2,4-Dichloro-benzyl)-piperazine-1,3-dicarboxylic acid 1-tert-butyl ester
• 1-[(2,4-dichlorophenyl)methyl]-4-[(2-methylpropan-2-yl)oxycarbonyl]piperazine-2-carboxylic acid
• 4-[(tert-butoxy)carbonyl]-1-[(2,4-dichlorophenyl)methyl]piperazine-2-carboxylic acid
• AKOS024463070

• MDL： MFCD21098844
• Inchi： 1S/C17H22Cl2N2O4/c1-17(2,3)25-16(24)21-7-6-20(14(10-21)15(22)23)9-11-4-5-12(18)8-13(11)19/h4-5,8,14H,6-7,9-10H2,1-3H3,(H,22,23)
• InChI Key： KMQQZSGBRBEJIU-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1CN1CCN(C(=O)OC(C)(C)C)CC1C(=O)O)Cl

Computed Properties

• Exact Mass: 388.0956626Da
• Monoisotopic Mass: 388.0956626Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 498
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 70.1Ų

Additional information on 4-(tert-Butoxycarbonyl)-1-(2,4-dichlorobenzyl)piperazine-2-carboxylic acid

Comprehensive Overview of 4-(tert-Butoxycarbonyl)-1-(2,4-dichlorobenzyl)piperazine-2-carboxylic acid (CAS No. 1353943-53-9)

In the realm of pharmaceutical intermediates and fine chemicals, 4-(tert-Butoxycarbonyl)-1-(2,4-dichlorobenzyl)piperazine-2-carboxylic acid (CAS No. 1353943-53-9) stands out as a critical building block for drug discovery. This compound, often abbreviated as Boc-protected piperazine derivative, has garnered significant attention due to its versatile applications in medicinal chemistry. Researchers and manufacturers are increasingly exploring its potential in synthesizing novel therapeutic agents, particularly in the fields of CNS drugs and GPCR-targeted therapies.

The structural uniqueness of this compound lies in its piperazine core modified with both a tert-butoxycarbonyl (Boc) protecting group and a 2,4-dichlorobenzyl moiety. This configuration provides exceptional stability during synthetic processes while allowing selective deprotection for further functionalization. Recent studies highlight its role in developing protease inhibitors and neurotransmitter modulators, addressing growing market demands for precision medicine solutions.

From a synthetic chemistry perspective, the carboxylic acid functionality at the 2-position of the piperazine ring enables diverse conjugation possibilities. This feature aligns with current trends in bioconjugation chemistry and prodrug development, answering frequent search queries about "Boc-piperazine derivatives for drug formulation" and "acid-functionalized heterocycles in pharma". The compound's crystalline properties and solubility profile make it particularly valuable for high-throughput screening applications.

Quality control parameters for CAS No. 1353943-53-9 typically emphasize HPLC purity >98% and strict limits on residual solvents, reflecting industry standards for GMP-grade intermediates. Analytical methods like LC-MS and NMR spectroscopy are routinely employed for characterization, a topic frequently searched by quality assurance professionals. The compound's stability under nitrogen atmosphere and recommended storage at -20°C are crucial considerations for long-term usage.

Emerging applications in peptide mimetics design have further elevated interest in this chemical entity. Computational chemistry studies suggest its potential as a scaffold for allosteric modulators, particularly for dopamine and serotonin receptors – subjects generating substantial academic and commercial inquiry. The 2,4-dichlorobenzyl group contributes to enhanced blood-brain barrier permeability, making it valuable for neuropharmaceutical research.

Environmental and handling aspects of this compound follow standard laboratory protocols for non-hazardous organics. While not classified as dangerous goods, proper personal protective equipment (PPE) including nitrile gloves and safety goggles is recommended during handling – a safety consideration often searched by new laboratory technicians. The compound's low volatility and moderate water solubility simplify containment procedures compared to more reactive intermediates.

Market analysts note growing procurement of CAS No. 1353943-53-9 by contract research organizations (CROs) and virtual pharma companies, reflecting industry shifts toward fragment-based drug discovery. The compound's cost-effectiveness compared to similar chiral auxiliaries and compatibility with automated synthesis platforms contribute to its commercial appeal. These attributes respond to frequent searches about "cost-efficient Boc-amino acid derivatives" and "scalable piperazine synthesis".

Future research directions may explore its utility in targeted protein degradation (PROTACs) and covalent inhibitor design, areas experiencing exponential growth in pharmaceutical R&D. The compound's balanced lipophilicity (LogP ~2.5) and hydrogen bonding capacity position it favorably for these cutting-edge applications. Such developments align with trending searches about "next-generation drug scaffolds" and "piperazine chemistry advances".